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Compound of Interest

2-(3-Fluorophenyl)-2-oxoacetic
Compound Name:

acid
CAS No.: 79477-87-5
Cat. No.: B3043220

Get Quote

Executive Summary & Structural Logic

This guide provides a comprehensive technical analysis of 2-(3-Fluorophenyl)-2-oxoacetic
acid, a critical intermediate in the synthesis of fluorinated pharmaceutical bioisosteres (e.g.,
atorvastatin analogs).

Critical Identity Note: Researchers often confuse this compound with Folic Acid NHS Ester due
to database indexing errors regarding CAS 153445-05-7. Ensure your procurement
documentation references CAS 79477-87-5 for the glyoxylic acid derivative.[1]

Structural Analysis for Spectroscopic Prediction

The molecule consists of a meta-fluorinated phenyl ring attached to an

-keto acid moiety. This structure dictates three dominant spectroscopic behaviors:

¢ NMR: The fluorine atom (

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3043220#bc-rfq
https://www.benchchem.com/product/b3043220/docs?utm_src=pdf-body#spectroscopic-characterization-and-analytical-profiling-of-2-3-fluorophenyl-2-oxoacetic-acid
https://www.benchchem.com/product/b3043220/docs?utm_src=pdf-body#spectroscopic-characterization-and-analytical-profiling-of-2-3-fluorophenyl-2-oxoacetic-acid
https://cymitquimica.com/products/IN-DA019FZX/2-3-fluorophenyl-2-oxoacetic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

F, spin 1/2) creates distinctive spin-spin coupling patterns (
and

) that act as a "fingerprint" for regioisomer verification (distinguishing 3-fluoro from 2- or 4-
fluoro isomers).

» |IR: The conjugation between the aromatic ring, the ketone, and the carboxylic acid lowers
the carbonyl stretching frequencies compared to non-conjugated analogs.

e MS: The

-keto acid functionality makes the molecule prone to decarbonylation (
) and decarboxylation (

) under ionization.

Comprehensive Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent Recommendation: DMSO-

is the preferred solvent. It prevents rapid exchange of the carboxylic acid proton, allowing for
the observation of the -COOH signal (usually broad) and ensures solubility of the polar acid
moiety.

H NMR Data (400 MHz, DMSO-

)

The aromatic region is complex due to

coupling.
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Shift ( o ) ) Structural
Multiplicity Integration Assignment

. ppm) Insight

Characteristic of

-keto acids;
14.20 Broad Singlet 1H -COOH highly deshielded

due to anisotropy

of the adjacent

ketone.

H2 is ortho to F

and the ketone;
7.85-7.95 Multiplet 2H Ar-H6, Ar-H2 ]

shows coupling

to both.

Meta to the
) ketone; exhibits
7.65-7.75 Multiplet 1H Ar-H5 ] ]
typical aromatic

coupling.

Ortho to F;
7.55 - 7.65 Multiplet 1H Ar-H4 shows strong

coupling.

C NMR Data (100 MHz, DMSO-

)

The carbon spectrum is the definitive tool for confirmation, primarily due to C-F coupling
constants (
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Shift (
Multiplicity (Hz) Assignment Analysis

» Ppm)
The
-keto carbon.

186.5 Singlet (d*) <2Hz C=0 (Ketone) Deshielded by
the aromatic ring
and acid group.
Typical

164.2 Singlet - COOH (Acid) carboxylic acid
region.
Diagnostic Peak.
The large

162.5 Doublet C3 (Ar-F) coupling
confirms the C-F
bond.
Coupling through

134.8 Doublet C1 (Ipso)
3 bondsto F.

131.5 Doublet C5 Meta to F.

126.3 Doublet C6 Parato F.

121.8 Doublet C4 Orthoto F.

115.4 Doublet Cc2 Ortho to F.

*Note: The ketone carbonyl may show weak coupling (

) to the fluorine, appearing as a broadened singlet or very small doublet.

F NMR (376 MHz, DMSO-

» Shift:
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-112.5 ppm (Multiplet).

 Utility: Integration of this peak against an internal standard (e.g.,

-trifluorotoluene) provides the most accurate purity assay, bypassing moisture interference
common in

H NMR of hygroscopic acids.

B. Infrared Spectroscopy (FT-IR)

The "Double Carbonyl" signature is the primary indicator of the

-keto acid motif.

Wavenumber (

Vibration Mode Description
)
Broad, "fermi resonance"
3400 - 2500 O-H Stretch pattern typical of carboxylic
acid dimers.
] The higher frequency carbonyl
1735-1720 C=0 Stretch (Acid)
band.
Conjugated with the phenyl
1690 - 1675 C=0 Stretch (Ketone) ring, shifting it to a lower
frequency.
) Skeletal vibrations of the
1590, 1485 C=C Aromatic )
benzene ring.
Strong band, often overlapping
1280 - 1200 C-F Stretch

with C-O stretches.

C. Mass Spectrometry (ESI-MS)

lonization Mode: Negative Mode (ESI-) is preferred for carboxylic acids.

e Molecular lon (
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): m/z 167.0

o Fragmentation Pattern:
o Decarboxylation: Loss of

(44 Da)
m/z 123 (3-fluorobenzoyl anion).

o Decarbonylation: Further loss of CO (28 Da)

m/z 95 (3-fluorophenyl anion).

Experimental Protocols & Workflow
Synthesis & Purification Logic

The highest purity spectroscopic samples are typically derived from the oxidation of 3-
fluoroacetophenone. The following workflow highlights the critical purification steps to remove
paramagnetic impurities (Se/Mn) that broaden NMR signals.
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Oxidation Reagent
(Se02 in Pyridine OR KMnO4/NaOH)

Start: 3-Fluoroacetophenone

Reflux (2-4 hrs)
Monitoring: TLC/HPLC

Conversion >98%

Filtration (Remove Se/Mn solids)
Acidification (HCI to pH 2)

:

Extraction (EtOAC)
+ Brine Wash

Dry & Concentrate

Recrystallization
(Toluene/Hexane or Water)

l

Pure 2-(3-Fluorophenyl)-2-oxoacetic acid
(White Crystalline Solid)

Click to download full resolution via product page

Figure 1: Purification workflow emphasizing the removal of metal oxidants prior to
spectroscopic analysis.
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MS Fragmentation Pathway

Understanding the fragmentation is vital for validating LC-MS data in pharmacokinetic studies.

Fragment B
[3-F-Ph]-
Fragment A |_—W| mz95
[3-F-Ph-COJ-
W miz123  [~-__
Molecular lon [M-H]- 7

167 I - CO (28 Da)

- CO2 (44 Da)

Click to download full resolution via product page

Figure 2: ESI(-) Fragmentation pathway showing sequential loss of Carbon Dioxide and
Carbon Monoxide.

Quality Control & Impurity Profiling

When sourcing or synthesizing this compound, three specific impurities commonly interfere
with spectroscopic data.

3-Fluorobenzoic Acid (Over-oxidation impurity)
» Origin: Oxidative cleavage of the C-C bond between the ketone and the aromatic ring.
e Detection:

o NMR: Check for a doublet of triplets at

7.4-7.5 ppm that does not match the glyoxylic pattern.
o HPLC: Elutes after the glyoxylic acid on C18 columns due to loss of the polar ketone

group.

3-Fluoroacetophenone (Starting Material)

 Origin: Incomplete reaction.
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e Detection:
o NMR: Look for the methyl ketone singlet at

2.5 ppm.

o |IR: Absence of the broad -COOH dimer stretch.

Inorganic Residues (Se/Mn)

e Impact: Paramagnetic broadening of NMR lines.

o Remediation: If aromatic peaks appear as broad mounds rather than sharp multiplets,
perform a metal scavenging step (e.g., thiol-silica or repeated acid/base extraction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 2-(3-Fluorophenyl)-2-Oxoacetic Acid | CymitQuimica [cymitquimica.com]
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e 2. jk-sci.com [jk-sci.com]

o 3. Folic Acid NHS Ester|High-Affinity Folate Targeting [benchchem.com]

» To cite this document: BenchChem. [Spectroscopic Characterization and Analytical Profiling
of 2-(3-Fluorophenyl)-2-oxoacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b3043220/docs#spectroscopic-characterization-and-
analytical-profiling-of-2-3-fluorophenyl-2-oxoacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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